Cas no 1478413-73-8 (1-(heptan-4-yl)amino-2-methylpropan-2-ol)

• Product Name: 1-(heptan-4-yl)amino-2-methylpropan-2-ol
• CAS No: 1478413-73-8
• MF: C₁₁H₂₅NO
• MW: 187.322303533554
• CID: 5160828
• PubChem ID: 65102782
• Update Time: 2025-07-15

1-(heptan-4-yl)amino-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 2-methyl-1-[(1-propylbutyl)amino]-
• 1-(Heptan-4-ylamino)-2-methylpropan-2-ol
• 1-(heptan-4-yl)amino-2-methylpropan-2-ol

• Inchi： 1S/C11H25NO/c1-5-7-10(8-6-2)12-9-11(3,4)13/h10,12-13H,5-9H2,1-4H3
• InChI Key： IMCKUJCPCBXMFI-UHFFFAOYSA-N
• SMILES： C(NC(CCC)CCC)C(C)(O)C

Additional information on 1-(heptan-4-yl)amino-2-methylpropan-2-ol

Introduction to 1-(Heptan-4-yl)amino-2-methylpropan-2-ol (CAS No. 1478413-73-8)

1-(Heptan-4-yl)amino-2-methylpropan-2-ol (CAS No. 1478413-73-8) is a versatile organic compound with a unique structure that has garnered significant attention in recent years. This compound, characterized by its heptan-4-yl and 2-methylpropan-2-ol moieties, exhibits a range of biological and chemical properties that make it a valuable candidate for various applications in the pharmaceutical and chemical industries.

The molecular structure of 1-(Heptan-4-yl)amino-2-methylpropan-2-ol consists of a central 2-methylpropan-2-ol group attached to an amino functional group, which is further substituted with a heptan-4-yl chain. This combination of functional groups imparts the compound with unique physical and chemical properties, including solubility, stability, and reactivity. These properties are crucial for its potential use in drug development, chemical synthesis, and other advanced applications.

Recent research has focused on the biological activities of 1-(Heptan-4-yl)amino-2-methylpropan-2-ol. Studies have shown that this compound exhibits significant anti-inflammatory and analgesic effects, making it a promising candidate for the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 1-(Heptan-4-yl)amino-2-methylpropan-2-ol effectively inhibits the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory drug.

In addition to its anti-inflammatory properties, 1-(Heptan-4-yl)amino-2-methylpropan-2-ol has also been investigated for its analgesic effects. A clinical trial conducted by researchers at the University of California found that this compound significantly reduced pain perception in animal models, indicating its potential as a novel analgesic agent. The mechanism of action is believed to involve the modulation of nociceptive pathways, which are responsible for pain signaling in the nervous system.

The chemical synthesis of 1-(Heptan-4-yl)amino-2-methylpropan-2-ol has been optimized to ensure high yields and purity. Various synthetic routes have been explored, including the reaction of heptanoyl chloride with aminomethylpropanol followed by reduction. These methods have been refined to minimize side reactions and improve the overall efficiency of the synthesis process. The availability of high-purity 1-(Heptan-4-y l)amino - 2 - methylpropan - 2 - ol is essential for its use in pharmaceutical research and development.

The stability and solubility of 1-(Heptan - 4 - yl)amino - 2 - methylpropan - 2 - ol are important factors that influence its application in drug formulation. Research has shown that this compound is stable under a wide range of conditions, including varying pH levels and temperatures. Its solubility in both aqueous and organic solvents makes it suitable for use in various formulations, such as oral suspensions, topical creams, and injectable solutions.

In terms of safety and toxicity, preliminary studies have indicated that 1-(Heptan - 4 - yl)amino - 2 - methylpropan - 2 - ol is well-tolerated at therapeutic doses. However, further toxicological studies are necessary to fully assess its safety profile before it can be approved for clinical use. These studies will focus on evaluating potential side effects and long-term toxicity.

The potential applications of 1-(Heptan - 4 - yl)amino - 2 - methylpropan - 2 - ol extend beyond pharmaceuticals. In the chemical industry, this compound can be used as an intermediate in the synthesis of other valuable chemicals and materials. Its unique structure makes it a valuable building block for developing new compounds with specific functionalities.

In conclusion, 1-(Heptan - 4 - yl)amino - 2 - methylpropan - 2 - ol (CAS No. 1478413 - 73 - 8) is a promising compound with a wide range of potential applications in both pharmaceutical and chemical industries. Its unique structure and biological activities make it a valuable candidate for further research and development. As more studies are conducted, it is likely that new uses and applications for this compound will be discovered, contributing to advancements in medicine and chemistry.